Cas no 835653-08-2 (Phenol, compd. with pyrimidine (1:1))

• Product name: Phenol, compd. with pyrimidine (1:1)
• CAS No: 835653-08-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 668927
• PubChem ID: 21195212

Phenol, compd. with pyrimidine (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, compd. with pyrimidine (1:1)
• phenol,pyrimidine
• Phenol--pyrimidine (1/1)
• 835653-08-2
• DTXSID40611295
• SCHEMBL6896776

• Inchi： InChI=1S/C6H6O.C4H4N2/c7-6-4-2-1-3-5-6;1-2-5-4-6-3-1/h1-5,7H;1-4H
• InChI Key： QFANZZYUQNHXTE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)O.C1=CN=CN=C1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 78.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46Ų